Cas no 79-14-1 (2-hydroxyacetic acid)

2-Hydroxyacetic acid is a versatile organic compound offering excellent properties as a chelating agent and corrosion inhibitor. Its hydroxyl group enables strong interactions with metal ions, while its acidic nature facilitates deprotonation reactions. This compound is suitable for applications in various industries requiring effective metal complexation and protection against corrosion.

2-hydroxyacetic acid structure

Product Name:2-hydroxyacetic acid

CAS No:79-14-1

MF:C₂H₄O₃

MW:76.0513610839844

MDL:MFCD00004312

CID:34160

PubChem ID:757

Update Time:2025-08-04

2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxyacetic acid
- Glycolic acid solution
- glycollic acid
- Hydroxyethanoic acid
- Glycolic acid
- 2-hydroxyethanoic acid
- CHC-22
- Glycocide
- GLYCOLATE
- glycolic
- Glykolsure
- GlyPure
- GlyPure 70
- GlyPure 99
- HOCH2COOH
- methoxycarboxylic acid
- Hydroxyacetic Acid
- Hydroxyacetic Acid (ca. 70% in Water, ca. 12mol/L)
- Acetic acid, hydroxy-
- Caswell No. 470
- alpha-Hydroxyacetic acid
- Kyselina glykolova
- Kyselina glykolova [Czech]
- Kyselina hydroxyoctova
- Kyselina hydroxyoctova [Czech]
- EPA Pesticide Chemical Code 000101
- Acetic acid, 2-hydroxy-
- GLYCOLLATE
- C2H4O3
- 2-Hydroxyacetic acid (ACI)
- Acetic acid, hydroxy- (9CI)
- Glycolic acid (7CI, 8CI)
- NSC 166
- YST-GCS
- α-Hydroxyacetic acid
- bmse000245
- EINECS 201-180-5
- NCGC00160612-02
- HSDB 5227
- Hydroxyacetic acid; Hydroxyethanoic acid; Glycollic acid
- DTXCID105363
- 3-((3S,8R,9S,10R,13S,14S)-3-ethoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)pyridine
- CS-W016683
- NSC-166
- Hydroxyacetic acid solution
- VILLAGE 11 FACTORY RELAX DAY AHA EXFOLIATING BODY
- HYDROXYACETIC ACID; HYDROXYETHANOIC ACID
- C00160
- Glycolic acid, ReagentPlus(R), 99%
- Glycolic acid (7CI,8CI)
- BCP28762
- D78078
- J-509661
- BRN 1209322
- hydroxy-acetic acid
- .alpha.-Hydroxyacetic acid
- CCRIS 9474
- Polyglycolide
- MFCD00004312
- NCGC00160612-01
- GLYCOLIC ACID [MI]
- Hydroxyethanoate
- STR00936
- InChI=1/C2H4O3/c3-1-2(4)5/h3H,1H2,(H,4,5
- EN300-19242
- Q409373
- G0196
- Z104473274
- 2-Hydroxyaceticacid
- AI3-15362
- Glycolic acid, >=97.0% (T)
- Glycolate Standard: C2H3O3- @ 1000 microg/mL in H2O
- SB83760
- NCGC00257533-01
- STL197955
- O7Z
- CHEMBL252557
- USEPA/OPP Pesticide Code: 000101
- DB03085
- 2-hydroxy acetic acid
- CAS-79-14-1
- HO-CH2-COOH
- Glycolic acid, SAJ special grade, >=98.0%
- Glycolic acid, BioXtra, >=98.0% (titration)
- GLYCOLIC ACID [WHO-DD]
- 1ST000963
- NS00009686
- Glycolic acid, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), 99%
- (R)-hydroxy ester
- F2191-0224
- GLYCOLIC ACID (MART.)
- CHEBI:231641
- 79-14-1
- OceanBlu Barrier
- CHEBI:17497
- Glycolic acid, Vetec(TM) reagent grade, 98%
- glycolicacid
- 4-03-00-00571 (Beilstein Handbook Reference)
- HY-W015967
- Glycolic acid 100 microg/mL in Acetonitrile
- pari 30% Glycolic Acid Peel
- 0WT12SX38S
- NSC166
- DA-73802
- 2-hydroxyl ethanoic acid
- GLYCOLIC ACID [MART.]
- a-Hydroxyacetate
- WLN: QV1Q
- 287EB351-FF9F-4A67-B4B9-D626406C9B13
- C03547
- GOA
- OceanBlu Pre-Post
- C2H3O3-
- Glycolic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
- s6272
- HYDROXYACETIC ACID [HSDB]
- AKOS000118921
- a-Hydroxyacetic acid
- 2-hydroxy-acetic acid
- UNII-0WT12SX38S
- alpha-Hydroxyacetate
- DTXSID0025363
- Glycolic acid, certified reference material, TraceCERT(R)
- EC 201-180-5
- G0110
- pari 70% Glycolic Acid Peel
- Glycolic acid, p.a., 98%
- Tox21_301298
- GLYCOLIC ACID [VANDF]
- Glycolic Acid, Crystal, Reagent
- 2-hydroxyacetic acid
- MDL： MFCD00004312
- Inchi： 1S/C2H4O3/c3-1-2(4)5/h3H,1H2,(H,4,5)
- InChI Key： AEMRFAOFKBGASW-UHFFFAOYSA-N
- SMILES： O=C(CO)O
- BRN： 1209322

Computed Properties

Exact Mass: 76.01600
Monoisotopic Mass: 76.016044
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 40.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Functional 3D Acceptor Count: 3
Functional 3D Anion Count: 1
isomeric RMSD: 0.4
CID conformational isomer Count: 2
Surface Charge: 0
Tautomer Count: nothing
Functional 3D Donor Count: 1
Rotatable Bond Count: 1
XLogP3: -1.1
Topological Polar Surface Area: 57.5

Experimental Properties

Color/Form: The pure product is colorless and easily deliquescent crystal
Density: 1.25 g/mL at 25 °C
Melting Point: 75-80 °C (lit.)
Boiling Point: 112 °C
Flash Point: 112°C
Refractive Index: n20/D 1.408
PH: 2 (50g/l, H2O, 20℃)
Solubility: H2O: 0.1 g/mL, clear
Water Partition Coefficient: dissolution
Stability/Shelf Life: Stable. Incompatible with bases, oxidizing agents and reducing agents.
PSA: 57.53000
LogP: -0.93670
Merck: 4498
Color/Form: 70 wt. % in H2O
Sensitiveness: Hygroscopic
pka: 3.83(at 25℃)
Solubility: Soluble in water, methanol, ethanol, acetone, acetic acid and ether. Almost insoluble in hydrocarbon solvents.

2-hydroxyacetic acid Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H302,H314
Warning Statement： P280,P305+P351+P338,P310
Hazardous Material transportation number：UN 3265 8/PG 3
WGK Germany：1
Hazard Category Code： 20-34
Safety Instruction： S26-S36/37/39-S45-S23
RTECS：MC5250000
Hazardous Material Identification：
Hazard Level：8
HazardClass：8
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
TSCA：Yes
Toxicity：LD50 orally in rats: 1.95 g/kg, H. F. Smyth et al., J. Ind. Hyg. Toxicol. 23, 259 (1941)
Packing Group：II
Risk Phrases：R22; R34
PackingGroup：II

2-hydroxyacetic acid Customs Data

Customs Data：

China Customs Code:
2918199090

Overview:

HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-hydroxyacetic acid Pricemore >>

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2-hydroxyacetic acid Production Method

Production Method 1

79-14-1

6915-15-7

80-69-3

121-34-6

134-96-3

Reaction Conditions

1.1R:NaOH, R:O2, C:CuO, S:H2O, 10-20 min, 120-200°C, 1 MPa

Reference

: Oxidative Catalytic Fractionation of Lignocellulose to High-Yield Aromatic Aldehyde Monomers and Pure Cellulose

By Zhu, Yuting et al, ACS Catalysis, 2023, 13(12), 7929-7941

Production Method 2

79-14-1

80-69-3

56-82-6

Reaction Conditions

1.1R:CeO2, R:KOH, C:Pt, 4 h, 60°C

Reference

: Tuning the Product Selectivity toward the High Yield of Glyceric Acid in Pt-CeO2/CNT Electrocatalyzed Oxidation of Glycerol

By Li, Jiefei et al, ChemCatChem, 2022, 14(16), e202200509

Production Method 3

79-14-1

141-82-2

6915-15-7

80-69-3

121-34-6

90-05-1

Reaction Conditions

1.1R:NaOH, C:TiO2, C:CuO, rt, 20 bar; rt → 150°C

Reference

: Potential of catalytic oxidation of Kraft black liquor for the production of biosourced compounds

By Vilcocq, Lea et al, ChemRxiv, 2023, From ChemRxiv, 1-14

Production Method 4

79-14-1

80-69-3

Reaction Conditions

1.1C:Pt, C:Bi, rt

Reference

: PtBi on carbon cloth as efficient flexible electrode for electro-oxidation of liquid fuels

By Ning, Xiaomei et al, Journal of Electroanalytical Chemistry, 2022, 904, 115958

Production Method 5

107-21-1

79-14-1

Reaction Conditions

1.1 Reagents: Barium hydroxide Catalysts: Iridium(1+), carbonyltris(1,3-dihydro-1,3-dimethyl-2H-benzimidazol-2-ylidene)-, … Solvents: Methanol ; 48 h, rt → 140 °C; 140 °C → rt
1.2 Reagents: Sulfuric acid ; acidified, rt

Reference

Iridium-Catalyzed Selective Cross-Coupling of Ethylene Glycol and Methanol to Lactic Acid

Wu, Jiajie; Shen, Lingyun; Chen, Zhe-Ning ; Zheng, Qingshu ; Xu, Xin ; et al, Angewandte Chemie, 2020, 59(26), 10421-10425

Production Method 6

141-46-8

79-14-1

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide Solvents: Water , Water-d2 ; pH 10
1.2 Reagents: Sodium chlorite ; 1 h, pH 4, 0 °C

Reference

Prebiotic synthesis of phosphoenol pyruvate by α-phosphorylation-controlled triose glycolysis

Coggins, Adam J.; Powner, Matthew W., Nature Chemistry, 2017, 9(4), 310-317

Production Method 7

79-14-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, 0 °C; 1 h, 0 °C; 2 h, 0 °C; 70 °C
1.2 Solvents: Water ; 100 °C; 100 °C → 0 °C

Reference

A new method of synthesizing 2-hydroxyacetic acid (glycolic acid) from glyoxal by Cannizzaro reaction

Liao, Chuan-ping, Hecheng Huaxue, 2008, 16(4), 470-471

Production Method 8

79-14-1

Reaction Conditions

1.1 Solvents: Water

Reference

Study of monochloroacetic acid hydrolysis by numerical simulation

Nomen, Rosa; Sempere, Julia; Manresa, Merce; Serra, Eduard, Afinidad, 1993, 50(448), 371-7

Production Method 9

107-21-1

79-14-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Hydrogen Catalysts: (OC-6-13)-Carbonyl[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)ethyl]eth… Solvents: Ethylene glycol ; 20 h, 70 bar, 140 °C

Reference

Hydroxide Based Integrated CO2 Capture from Air and Conversion to Methanol

Sen, Raktim ; Goeppert, Alain ; Kar, Sayan ; Prakash, G. K. Surya, Journal of the American Chemical Society, 2020, 142(10), 4544-4549

Production Method 10

107-21-1

79-14-1

Reaction Conditions

1.1 12 h

Reference

Biological Valorization of Poly(ethylene terephthalate) Monomers for Upcycling Waste PET

Kim, Hee Taek; Kim, Jae Kyun; Cha, Hyun Gil ; Kang, Myung Jong ; Lee, Hyun Sook; et al, ACS Sustainable Chemistry & Engineering, 2019, 7(24), 19396-19406

Production Method 11

107-21-1

79-14-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 24 h, pH 6, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Enhanced bioconversion of ethylene glycol to glycolic acid by a newly isolated Burkholderia sp. EG13

Gao, Xiaoxin; Ma, Zhengfei; Yang, Limin; Ma, Jiangquan, Applied Biochemistry and Biotechnology, 2014, 174(4), 1572-1580

Production Method 12

79-14-1

110-17-8

141-82-2

Reaction Conditions

1.1R:R:O2, S:H2O, 175°C, 30 bar

Reference

: Lignin alkaline oxidation using reversibly-soluble bases

By Kruger, Jacob S. et al, Green Chemistry, 2022, 24(22), 8733-8741

Production Method 13

79-14-1

56-82-6

Reaction Conditions

1.1R:KOH, C:Cu, S:H2O, 4 h

Reference

: A versatile single-copper-atom electrocatalyst for biomass valorization

By Zhou, Yongfang et al, Applied Catalysis, 2023, 324, 122218

Production Method 14

79-14-1

80-69-3

56-82-6

Reaction Conditions

1.1R:NaOH, R:O2, C:TiO2, C:Fe, C:Cr, S:H2O, 6 h, 140°C, 1 MPa

Reference

: CrOx decoration on Fe/TiO2 with tunable and stable oxygen vacancies for selective oxidation of glycerol to lactic acid

By Chu, Dawang et al, New Journal of Chemistry, 2022, 46(39), 18744-18750

Production Method 15

79-14-1

80-69-3

Reaction Conditions

1.1R:KOH, C:TiO2, C:23412-51-3, S:H2O, 25°C

Reference

: Intermetallic PdZn nanoparticles loaded on deficient TiO2 nanosheets as a support: a bifunctional electrocatalyst for oxygen reduction in PEMFCs and the glycerol oxidation reactions

By Naik, Keerti M. et al, Journal of Materials Chemistry A: Materials for Energy and Sustainability, 2022, 10(26), 13987-13997

Production Method 16

79-14-1

141-82-2

617-45-8

6915-15-7

80-69-3

2577-38-0

134434-28-9

1068-84-4

66-22-8

Reaction Conditions

1.1 Reagents: Ammonium chloride Solvents: Water ; 3 - 30 d, 38 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 24 h, 110 °C

Reference

: New Insights into the Characterization of 'Insoluble Black HCN Polymers'

Ruiz-Bermejo, Marta; de la Fuente, Jose L.; Rogero, Celia; Menor-Salvan, Cesar; Osuna-Esteban, Susana; et al, Chemistry & Biodiversity, 2012, 9(1), 25-40

Production Method 17

79-14-1

90-80-2

25525-21-7

20242-88-0

87-69-4

Reaction Conditions

1.1R:H2O2, C:Au, S:H2O, 10 min, 120°C, 5 bar

Reference

: Microwave-assisted base-free oxidation of glucose on gold nanoparticle catalysts

By Rautiainen, Sari et al, Catalysis Communications, 2016, 74, 115-118

Production Method 18

79-14-1

Reaction Conditions

1.1 Solvents: Isopropanol ; 45 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 60 min, rt; rt → 70 °C
1.3 5 h, pH 9, 70 °C

Reference

Beta-glucan based temperature responsive hydrogels for 5-ASA delivery

Eyigor, Aysen; Bahadori, Fatemeh ; Yenigun, Vildan Betul; Eroglu, Mehmet S., Carbohydrate Polymers, 2018, 201, 454-463

Production Method 19

160066-08-0

79-14-1

Reaction Conditions

1.1 Solvents: Water

Reference

N-Acyl-N-nitrosoamino acids and peptides

Paik, Seunguk; White, Emil H., Tetrahedron Letters, 1994, 35(42), 7731-4

Production Method 20

107-21-1

79-14-1

Reaction Conditions

1.1 Reagents: Cyclohexanone , Sodium hydroxide Catalysts: [(10,11-η)-N-[(10,11-η)-5H-Dibenzo[a,d]cyclohepten-5-yl]-5H-dibenzo[a,d]cyclohep… Solvents: Water ; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Metal-Ligand Cooperation in the Catalytic Dehydrogenative Coupling (DHC) of Polyalcohols to Carboxylic Acid Derivatives

Trincado, Monica; Kuhlein, Klaus; Grutzmacher, Hansjorg, Chemistry - A European Journal, 2011, 17(42), 11905-11913

Production Method 21

107-21-1

79-14-1

Reaction Conditions

1.1 240 h, rt

Reference

Improving techno-economics of bioproduct glycolic acid by successive recycled-cell catalysis of ethylene glycol with Gluconobacter oxydans

Hua, Xia; Zhou, Xin; Xu, Yong, Bioprocess and Biosystems Engineering, 2018, 41(10), 1555-1559

2-hydroxyacetic acid Raw materials

2-hydroxyacetic acid Preparation Products

2-hydroxyacetic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:79-14-1)Glycolic acid

Order Number:sfd21410

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:79-14-1)

Order Number:SDF124;SFD126

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 27 November 2024 14:56

Price ($):

Email:sales1@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:79-14-1)羟基乙酸

Order Number:LE26683569;LE6106;LE18452

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:57

Price ($):discuss personally

Email:18501500038@163.com

2-hydroxyacetic acid Spectrogram

13C NMR

Varian

D2O

1H NMR

Varian

Water

GC-MS

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Related Categories

79-14-1 (2-hydroxyacetic acid) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:79-14-1)Glycolic acid

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Jiangsu Xinsu New Materials Co., Ltd

(CAS:79-14-1)

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 79-14-1 (2-hydroxyacetic acid)

2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-hydroxyacetic acid Security Information

2-hydroxyacetic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-hydroxyacetic acid Pricemore >>

2-hydroxyacetic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Production Method 18

Production Method 19

Production Method 20

Production Method 21

2-hydroxyacetic acid Raw materials

2-hydroxyacetic acid Preparation Products

2-hydroxyacetic acid Suppliers

2-hydroxyacetic acid Spectrogram

2-hydroxyacetic acid Related Literature

Related Categories

79-14-1 (2-hydroxyacetic acid) Related Products